Cas no 37131-91-2 (6-Chloropyrimidine-4-carboxylic acid)

• Product Name: 6-Chloropyrimidine-4-carboxylic acid
• CAS No: 37131-91-2
• MF: C₅H₃ClN₂O₂
• MW: 158.542519807816
• MDL: MFCD08692928
• CID: 296644
• Update Time: 2025-10-09

6-Chloropyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-pyrimidinecarboxylic acid
• 6-Chloropyrimidine-4-carboxylic acid
• 4-Pyrimidinecarboxylicacid, 6-chloro-
• 4-carboxy-6-chloropyrimidine
• 4-Chlor-pyrimidin-6-carbonsaeure
• 6-chloro-pyrimidine-4-carboxylic acid
• 6-Chlor-pyrimidin-4-carbonsaeure
• 4-Pyrimidinecarboxylic acid, 6-chloro-
• PubChem23631
• RWSPRTBXAXZIOS-UHFFFAOYSA-N
• BBL103900
• STL557710
• AB48398
• ST1141072
• AB0024529
• W5819
• AM20090597
• 4-CHLOROPYRIMIDIN

• MDL： MFCD08692928
• Inchi： 1S/C5H3ClN2O2/c6-4-1-3(5(9)10)7-2-8-4/h1-2H,(H,9,10)
• InChI Key： RWSPRTBXAXZIOS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=NC=N1

Computed Properties

• Exact Mass: 157.98800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Topological Polar Surface Area: 63.1

Experimental Properties

• Density: 1.579±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (16 g/l) (25 º C),
• PSA: 63.08000
• LogP: 0.82820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 6-Chloropyrimidine-4-carboxylic acid

6-Chloropyrimidine-4-carboxylic Acid (CAS No. 37131-91-2): An Overview of Its Properties, Applications, and Recent Research

6-Chloropyrimidine-4-carboxylic acid (CAS No. 37131-91-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives, which are known for their wide range of biological activities, including antiviral, antibacterial, and anticancer properties. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the research and application of 6-chloropyrimidine-4-carboxylic acid.

Chemical Properties and Structure: 6-Chloropyrimidine-4-carboxylic acid is a white crystalline solid with a molecular formula of C₅H₃ClN₂O₂. It has a molecular weight of 158.54 g/mol and a melting point of approximately 230°C. The compound features a pyrimidine ring with a chlorine atom at the 6-position and a carboxylic acid group at the 4-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an attractive candidate for various applications in medicinal chemistry.

Synthesis Methods: The synthesis of 6-chloropyrimidine-4-carboxylic acid can be achieved through several routes. One common method involves the reaction of 6-chlorouracil with carbon dioxide under high pressure and temperature conditions. Another approach involves the cyclization of appropriate precursors, such as N-(2-aminoethyl)-N'-(2-cyanomethyl)urea, followed by chlorination and carboxylation steps. These synthetic pathways have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities: 6-Chloropyrimidine-4-carboxylic acid has been extensively studied for its potential biological activities. One of its notable properties is its antiviral activity against various viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action involves the inhibition of viral replication by interfering with key enzymatic processes. Additionally, this compound has shown promising results in antibacterial studies, demonstrating activity against both Gram-positive and Gram-negative bacteria.

In the realm of cancer research, 6-chloropyrimidine-4-carboxylic acid has been investigated for its anticancer properties. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell proliferation and survival. This makes it a potential lead compound for the development of novel anticancer drugs.

Recent Research Developments: Recent advancements in the field have further expanded our understanding of 6-chloropyrimidine-4-carboxylic acid. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of novel derivatives of this compound as potent inhibitors of protein kinases involved in cancer progression. These derivatives exhibited enhanced selectivity and potency compared to the parent compound, highlighting their potential as therapeutic agents.

Another notable study focused on the use of 6-chloropyrimidine-4-carboxylic acid as a scaffold for the development of antiviral agents. Researchers at a leading pharmaceutical company synthesized a series of analogs with improved pharmacokinetic properties and demonstrated their efficacy against drug-resistant viral strains. These findings underscore the versatility and potential of this compound in addressing unmet medical needs.

Potential Applications: Given its diverse biological activities, 6-chloropyrimidine-4-carboxylic acid has several potential applications in pharmaceutical development. It can be used as an intermediate in the synthesis of more complex molecules with enhanced therapeutic properties. Additionally, its antiviral and antibacterial activities make it a valuable candidate for developing new treatments for infectious diseases.

In conclusion, 6-chloropyrimidine-4-carboxylic acid (CAS No. 37131-91-2) is a promising compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, we can expect to see new applications and therapeutic uses emerging from this versatile compound.